Cas no 132160-38-4 (Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI))

Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI) structure

132160-38-4 structure

Product Name:Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI)

CAS No:132160-38-4

MF:C₂₆H₃₉NO₆

MW:461.590968370438

CID:148801

PubChem ID:195702

Update Time:2025-04-19

Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI)
- 20-ethyl-1,16-dimethoxyaconitane-8,14-diyl diacetate
- Aconitane-8,14-diol, 20-ethyl-1,16-dimethoxy-, diacetate (ester), (1alpha,14alpha,16beta)-
- 8-acetyldolaconine
- 132160-38-4
- (8-acetyloxy-11-ethyl-6,16-dimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl) acetate
- DTXSID60927562
- Inchi： 1S/C26H39NO6/c1-6-27-12-15-7-8-21(31-5)26-17(15)10-19(24(26)27)25(33-14(3)29)11-20(30-4)16-9-18(26)22(25)23(16)32-13(2)28/h15-24H,6-12H2,1-5H3
- InChI Key： BBSDIDRWIOUQCQ-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C12CC(C3C(C1C(C3)C13C(CCC4CN(CC)C1C2CC34)OC)OC(C)=O)OC

Computed Properties

Exact Mass: 461.27787
Monoisotopic Mass: 461.277738
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 7
Complexity: 849
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 12
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.3
XLogP3: 2.4

Experimental Properties

Density: 1.23
Boiling Point: 521.6°Cat760mmHg
Flash Point: 269.3°C
Refractive Index: 1.562
PSA: 74.3

Aconitane-8,14-diol,20-ethyl-1,16-dimethoxy-, diacetate (ester), (1a,14a,16b)- (9CI) Related Literature

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